Cas no 2763940-26-5 ((9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate
• CAS No: 2763940-26-5
• MF: C₂₂H₁₈FNO₃
• MW: 363.381629467011
• CID: 5853653
• PubChem ID: 165995482
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate
• 2763940-26-5
• EN300-37388884

• Inchi： 1S/C22H18FNO3/c23-21-14(6-5-11-20(21)25)12-24-22(26)27-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19,25H,12-13H2,(H,24,26)
• InChI Key： RIWROSINSXQWAG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 363.12707160g/mol
• Monoisotopic Mass: 363.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate

The Synthesis and Applications of (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate

The compound with CAS No 2763940-26-5, commonly referred to as (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorenylmethyloxycarbonyl (Fmoc) group with a substituted phenol derivative. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the compound's reactivity and functionality.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of functional polymers and self-healing materials. The presence of the fluorenyl moiety imparts unique optical properties to the compound, making it a candidate for applications in optoelectronics and photovoltaics. Furthermore, the hydroxyl and fluoro substituents on the phenyl ring introduce additional functional groups that can be exploited for further chemical modifications.

One of the most promising areas of research involving this compound is its role in click chemistry. The Fmoc group's reactivity under specific conditions allows for efficient coupling reactions, enabling the construction of complex molecular architectures. This has led to its use in the synthesis of bioactive molecules and drug delivery systems. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making this compound an invaluable tool in modern organic synthesis.

In addition to its chemical applications, this compound has also found relevance in analytical chemistry. Its distinct spectroscopic properties make it an ideal candidate for use as a reference standard in chromatographic separations and mass spectrometry analyses. This has been particularly useful in quality control processes within pharmaceutical and biotechnological industries.

The synthesis of (9H-fluoren-9-yl)methyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have focused on reducing reaction times and minimizing by-products, making the synthesis more sustainable and cost-effective.

Looking ahead, ongoing research aims to explore the potential of this compound in green chemistry applications. Its ability to participate in reversible reactions under mild conditions makes it a candidate for developing recyclable materials and energy-efficient processes. Additionally, investigations into its biodegradability are underway to assess its environmental impact and suitability for large-scale industrial use.

In conclusion, CAS No 2763940-26-5 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.